Methylethyl 2-(4-benzo[d]furan-2-yl-2-oxochromen-6-yloxy)acetate

• IUPAC Name: propan-2-yl 2-[4-(1-benzofuran-2-yl)-2-oxochromen-6-yl]oxyacetate
• InChI: InChI=1S/C22H18O6/c1-13(2)26-22(24)12-25-15-7-8-19-16(10-15)17(11-21(23)28-19)20-9-14-5-3-4-6-18(14)27-20/h3-11,13H,12H2,1-2H3
• InChI Key: QFROTNYYWFJNJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)COC1=CC2=C(C=C1)OC(=O)C=C2C3=CC4=CC=CC=C4O3
• Molecular Formula: C22H18O6
• Molecular Weight: 378.4 g/mol

Description

Methylethyl 2-(4-benzo[d]furan-2-yl-2-oxochromen-6-yloxy)acetate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MEBOCA and is synthesized through a multi-step process involving several reagents and solvents.

Scientific Research Applications

• Medicinal Chemistry and Drug Development Anticancer Potential: Researchers explore its potential as an anticancer agent due to its structural resemblance to natural compounds with antitumor activity. Further studies could elucidate its mechanism of action and efficacy against specific cancer types. Anti-inflammatory Properties: Investigating its anti-inflammatory effects may lead to the development of novel drugs for inflammatory diseases.
• Pharmacology and Toxicology Metabolism Studies: Understanding how the body metabolizes this compound is crucial for assessing its safety and potential therapeutic use. Researchers analyze its metabolic pathways and identify metabolites. Toxicity Assessment: Investigating its toxicity profile helps evaluate its safety for human use. Animal studies and in vitro assays provide insights into potential adverse effects.

Natural Product Chemistry

• Isolation and Characterization : Researchers isolate this compound from natural sources (e.g., plants) and study its chemical properties. Detailed characterization includes spectroscopic techniques (NMR, MS) and crystallography.

Environmental Chemistry

• Environmental Fate and Degradation : Investigating how this compound behaves in the environment (soil, water, air) helps assess its persistence, degradation pathways, and potential ecological impact.

Materials Science

• Photophysical Properties : Researchers explore its fluorescence and absorption properties. These insights can guide the design of fluorescent probes or materials for optoelectronic applications.

Chemical Education and Research Training

• Laboratory Demonstrations : Educators use this compound in undergraduate or graduate labs to teach synthetic techniques, purification methods, and spectroscopic analysis.